Cas no 61672-50-2 (1-Propanaminium, N,N,N-trimethyl-3-(methylthio)-)

• Product Name: 1-Propanaminium, N,N,N-trimethyl-3-(methylthio)-
• CAS No: 61672-50-2
• MF: C₇H₁₈NS
• MW: 148.289520740509
• CID: 470616
• PubChem ID: 3026749
• Update Time: 2025-04-19

1-Propanaminium, N,N,N-trimethyl-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium, N,N,N-trimethyl-3-(methylthio)-
• trimethyl(3-methylsulfanylpropyl)azanium
• Trimethyl[3-(methylthio)propyl]ammonium(1+)
• 61672-50-2
• DTXSID90388602
• SCHEMBL13772174

• Inchi： 1S/C7H18NS/c1-8(2,3)6-5-7-9-4/h5-7H2,1-4H3/q+1
• InChI Key： JZDFUMNRDXPNDX-UHFFFAOYSA-N
• SMILES： S(C)CCC[N+](C)(C)C

Computed Properties

• Exact Mass: 148.11614
• Monoisotopic Mass: 148.11599575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 65.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Color/Form: Powder
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts